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Compound of Interest

Compound Name: 4-Amino Propofol Hydrochloride

CAS No.: 100251-91-0

Cat. No.: B134875

Get Quote

Executive Summary: The Solubility vs. Potency
Trade-off
The clinical limitations of Propofol (2,6-diisopropylphenol) are well-documented: its lipophilicity

necessitates a lipid emulsion formulation, leading to pain on injection, risk of hyperlipidemia,

and bacterial growth potential.[1] 4-Amino Propofol Hydrochloride (4-NH₂-Propofol HCl)

represents a distinct structural modification—replacing the phenolic hydroxyl group with an

amine (converted to a hydrochloride salt)—to achieve water solubility.

This guide provides a rigorous framework for cross-validating the anesthetic effects of 4-Amino

Propofol HCl against the gold standard, Propofol. It addresses the critical structure-activity

relationship (SAR) shift: converting the phenol (weak acid, pKa ~11) to an aniline (weak base,

pKa ~4-5). While solubility is resolved, this modification fundamentally alters the hydrogen

bonding capacity required for the

-subunit interaction on the GABA
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receptor, necessitating a robust validation protocol to determine if anesthetic potency is
preserved or shifted toward non-sedative modulation (e.g., HCN1 channel inhibition).

Chemical & Physiochemical Comparison
The primary driver for investigating 4-Amino Propofol HCl is the elimination of the lipid vehicle.

The following table contrasts the physiochemical profiles critical for formulation and delivery.

Table 1: Physiochemical & Formulation Profile

Feature
Propofol (Gold

Standard)

4-Amino Propofol

HCl (Target

Candidate)

Implication for

Development

Chemical Class Alkylphenol Alkylaniline Salt
Fundamental shift in

electronic properties.

CAS Number 2078-54-8 100251-91-0
Distinct chemical

entity.

Solubility Lipophilic (LogP ~3.8)
Hydrophilic (Water

Soluble)

4-Amino Propofol

eliminates lipid

emulsion requirement.

Formulation
1% Lipid Emulsion

(Soybean oil)

Aqueous Solution

(Saline/Buffer)

4-Amino Propofol

reduces pain on

injection & lipid load.

pKa ~11 (Weak Acid)
~4.5 (Weak Base,

conjugate acid)

Affects membrane

permeability and

ionization at

physiological pH.

Stability

Oxidation prone

(requires

EDTA/Metabisulfite)

Salt form generally

stable

Potential for improved

shelf-life.

Pharmacodynamic Cross-Validation Framework
To objectively validate the anesthetic effects, researchers must move beyond simple solubility

and prove efficacy at the molecular and systemic levels. The substitution of the hydroxyl group
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often results in a loss of GABAergic potency, shifting activity toward anticonvulsant or muscle-

relaxant profiles (similar to 4-iodo-propofol).

Mechanism of Action Hypothesis
Propofol: Potentiates GABA

receptor chloride currents (

subunits) and inhibits NMDA/HCN1 channels.

4-Amino Propofol HCl: The amino group acts as a hydrogen bond donor/acceptor differently

than the hydroxyl. Validation must determine if it acts as a GABA agonist, antagonist, or

silent modulator.

Diagram 1: Structural & Functional Validation Logic
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Phase 1: In Vitro Mechanism

Phase 2: In Vivo Efficacy
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Caption: Workflow for distinguishing true anesthetic activity from non-sedative modulation in

propofol analogs.

Experimental Protocols for Cross-Validation
To generate publishable comparison data, the following protocols must be executed. These

protocols ensure the observed effects are due to the drug and not the delivery vehicle.

Protocol A: Whole-Cell Patch Clamp (In Vitro Potency)
Objective: Quantify the EC50 for GABA

receptor current potentiation. Rationale: The hydroxyl group of propofol is critical for binding.
This assay determines if the 4-Amino substitution preserves this interaction.

Cell Line: HEK293 cells stably expressing human

GABA

receptors.

Preparation:

Control: Propofol dissolved in DMSO (final concentration <0.1%).

Test: 4-Amino Propofol HCl dissolved directly in intracellular pipette solution (water

soluble).

Procedure:

Clamp cells at -60 mV.

Apply GABA (EC10 concentration, typically 1-3

M) to establish baseline current (

).

Co-apply GABA + Test Compound (0.1 to 100
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M).

Measure Peak Current (

).

Data Analysis:

Calculate Potentiation % =

.

Success Criteria: Propofol typically yields >300% potentiation at 10

M. If 4-Amino Propofol yields <50%, it is not a viable general anesthetic candidate.

Protocol B: Loss of Righting Reflex (In Vivo LORR)
Objective: Determine the ED50 for induction of anesthesia. Rationale: Systemic efficacy

accounts for blood-brain barrier (BBB) penetration, which may be hindered by the ionization of

the hydrochloride salt.

Subjects: Male Sprague-Dawley rats (250-300g), n=8 per group.

Dosing:

Group A (Control): Propofol (Lipid Emulsion) - 5, 10, 15 mg/kg IV tail vein.

Group B (Test): 4-Amino Propofol HCl (Saline) - 10, 20, 40 mg/kg IV. (Note: Higher starting

doses are required for salts due to potential BBB impermeability).

Workflow:

Restrain animal and administer bolus injection over 10 seconds.

Place animal in supine position.

Start Timer: Measure Time to LORR (onset) and Duration of LORR (time until animal

rights itself 3 times consecutively).
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Safety Monitoring:

Continuously monitor respiratory rate. Aniline derivatives can cause methemoglobinemia;

observe for cyanosis (blue extremities).

Table 2: Expected Validation Metrics
Metric

Propofol
(Reference)

4-Amino Propofol
HCl (Thresholds)

Interpretation

GABA EC50
~2 - 5

M

Target: < 20

M

> 50

M indicates weak

binding.

Onset (IV) < 30 seconds Target: < 60 seconds

Delayed onset

suggests slow BBB

penetration.

Duration 5 - 10 minutes Target: 5 - 15 minutes

Prolonged duration

may indicate

metabolic stability

issues.

Therapeutic Index ~3 - 4 Target: > 3
Narrow TI indicates

high toxicity risk.

Safety & Toxicity Considerations
When validating 4-Amino Propofol HCl, specific toxicity markers distinct from Propofol must be

monitored.

Methemoglobinemia: Aniline derivatives are known to oxidize hemoglobin to methemoglobin.

Test: Co-oximetry analysis of arterial blood samples 30 mins post-infusion.

Hemodynamic Stability: Propofol causes dose-dependent hypotension.

Comparison: Measure Mean Arterial Pressure (MAP) via femoral artery cannulation.

Water-soluble prodrugs (e.g., Fospropofol) often show delayed hypotension; 4-Amino
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Propofol HCl might exhibit a different profile due to its cationic nature.

Diagram 2: Comparative Safety Pathways
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Caption: Divergent safety profiles: Propofol struggles with formulation issues, while 4-Amino

Propofol faces metabolic toxicity risks.

Conclusion & Recommendation
4-Amino Propofol Hydrochloride offers a compelling formulation advantage over Propofol by

solving the water-solubility challenge. However, the chemical modification from a phenol to an

aniline creates a high risk of loss of anesthetic potency and novel toxicity (MetHb).

Recommendation for Researchers: Do not assume anesthetic equivalence. Proceed with

Protocol A (Patch Clamp) first. If GABA potentiation is weak (<50% of Propofol), the compound

should be repositioned as a potential anticonvulsant or HCN1 inhibitor rather than a general

anesthetic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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